Cas no 1518305-66-2 (2-{(benzyloxy)carbonylamino}-4-fluorobutanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-fluorobutanoic acid
• CAS No: 1518305-66-2
• MF: C₁₂H₁₄FNO₄
• MW: 255.242267131805
• CID: 5743690
• PubChem ID: 80693907
• Update Time: 2025-10-30

2-{(benzyloxy)carbonylamino}-4-fluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-4-fluorobutanoic acid
• AKOS019260867
• 1518305-66-2
• 2-([(BENZYLOXY)CARBONYL]AMINO)-4-FLUOROBUTANOIC ACID
• 2-([(BENZYLOXY)CARBONYL]AMINO)-4-FLUOROBUTANOICACID
• EN300-1300689
• Butanoic acid, 4-fluoro-2-[[(phenylmethoxy)carbonyl]amino]-
• 2-{(benzyloxy)carbonylamino}-4-fluorobutanoic acid

• Inchi： 1S/C12H14FNO4/c13-7-6-10(11(15)16)14-12(17)18-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,14,17)(H,15,16)
• InChI Key： DQHJNHWFPYGLOO-UHFFFAOYSA-N
• SMILES： FCCC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 255.09068609g/mol
• Monoisotopic Mass: 255.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Boiling Point: 451.2±45.0 °C(Predicted)
• pka: 3?+-.0.10(Predicted)

Additional information on 2-{(benzyloxy)carbonylamino}-4-fluorobutanoic acid

Recent Advances in the Study of 2-{(benzyloxy)carbonylamino}-4-fluorobutanoic acid (CAS: 1518305-66-2)

2-{(benzyloxy)carbonylamino}-4-fluorobutanoic acid (CAS: 1518305-66-2) is a fluorinated amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzyloxycarbonyl (Cbz) protecting group and a fluorine substituent, serves as a versatile building block in the synthesis of peptide-based therapeutics and enzyme inhibitors. Recent studies have explored its potential applications in drug design, particularly in the development of protease inhibitors and as a modulator of biological activity in targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-{(benzyloxy)carbonylamino}-4-fluorobutanoic acid in the synthesis of novel covalent inhibitors for SARS-CoV-2 main protease (M^pro). The researchers utilized the compound's reactive fluorine moiety to facilitate selective binding to the protease's active site, demonstrating enhanced inhibitory potency compared to non-fluorinated analogs. This finding underscores the importance of fluorinated amino acids in the design of antiviral agents.

Further investigations into the compound's pharmacokinetic properties were reported in a 2024 Bioorganic & Medicinal Chemistry Letters article. The study revealed that the incorporation of 2-{(benzyloxy)carbonylamino}-4-fluorobutanoic acid into peptide sequences improved metabolic stability and membrane permeability, addressing key challenges in peptide-based drug delivery. These advancements pave the way for its use in oral formulations of peptide therapeutics, a traditionally difficult area due to poor bioavailability.

In addition to its therapeutic applications, recent research has explored the compound's utility in chemical biology tools. A 2023 Nature Chemical Biology paper described its incorporation into activity-based probes for profiling serine hydrolases, enabling selective labeling and identification of enzyme targets in complex biological systems. The fluorine atom's unique properties allowed for ¹⁹F NMR detection, providing a powerful tool for studying enzyme dynamics and inhibitor interactions.

The synthesis and scale-up of 2-{(benzyloxy)carbonylamino}-4-fluorobutanoic acid have also seen significant progress. A 2024 Organic Process Research & Development report detailed an optimized continuous-flow synthesis method that improved yield (82%) and purity (>99%) while reducing production costs. This technological advancement addresses previous limitations in large-scale production, making the compound more accessible for both research and potential commercial applications.

Looking forward, the unique properties of 2-{(benzyloxy)carbonylamino}-4-fluorobutanoic acid position it as a valuable scaffold for diverse applications in medicinal chemistry. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) and the development of fluorine-containing peptide mimetics for challenging drug targets. As synthetic methodologies continue to advance and our understanding of fluorine's biological effects deepens, this compound is likely to play an increasingly important role in pharmaceutical development.